Cas no 848093-29-8 (5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbaldehyde)

• Product Name: 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbaldehyde
• CAS No: 848093-29-8
• MF: C₁₂H₁₆BNO₃
• MW: 233.071343421936
• MDL: MFCD04038759
• CID: 716504
• PubChem ID: 4992640
• Update Time: 2025-08-03

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinaldehyde
• 5-Formylpyridine-3-boronic acid pinacol ester
• 3-Pyridinecarboxaldehyde,5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine-3-carbaldehyde
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbaldehyde
• 5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3-PYRIDINECARBOXALDEHYDE
• WVIMCYHOZKNOCS-UHFFFAOYSA-N
• 3-Formyl-5-(4,4,5
• 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbaldehyde
• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinecarboxaldehyde (ACI)
• (5-Formylpyridin-3-yl)boronic acid pinacol ester
• 5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine-3-carboxaldehyde
• 5-Formyl-3-pyridineboronic acid pinacol ester
• MFCD04038759
• 5-formylpyridin-3-boronic acid pinacol ester
• EN300-316803
• CS-0041776
• SY020571
• DS-14896
• 5(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine-3-carbaldehyde
• AC-33448
• DTXSID70407325
• AB17198
• 848093-29-8
• SCHEMBL522165
• YIB09329
• J-517571
• P10289
• AKOS015950196
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinecarbaldehyde

• MDL： MFCD04038759
• Inchi： 1S/C12H16BNO3/c1-11(2)12(3,4)17-13(16-11)10-5-9(8-15)6-14-7-10/h5-8H,1-4H3
• InChI Key： WVIMCYHOZKNOCS-UHFFFAOYSA-N
• SMILES： O=CC1C=C(B2OC(C)(C)C(C)(C)O2)C=NC=1

Computed Properties

• Exact Mass: 233.12200
• Monoisotopic Mass: 233.1223235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4

Experimental Properties

• Color/Form: No data available
• Density: 1.10
• Melting Point: Not available
• Boiling Point: 365.1°C at 760 mmHg
• Flash Point: Not available
• PSA: 48.42000
• LogP: 1.19330
• Vapor Pressure: Not available

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbaldehyde

Comprehensive Overview of 5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbaldehyde (CAS No. 848093-29-8)

5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbaldehyde (CAS No. 848093-29-8) is a highly versatile boronic ester derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. This compound, characterized by its unique pyridine-carbaldehyde backbone and tetramethyl dioxaborolane moiety, serves as a critical building block for the development of advanced small-molecule drugs, catalysts, and functional materials. Its CAS number 848093-29-8 is frequently searched in academic and industrial databases, reflecting its growing importance in modern chemistry.

The boronate ester group in 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbaldehyde enables it to participate in Suzuki-Miyaura cross-coupling reactions, a cornerstone of C-C bond formation in medicinal chemistry. Researchers are particularly interested in its application for constructing heterocyclic compounds, which are prevalent in FDA-approved drugs and biologically active molecules. Recent trends in AI-driven drug discovery have further amplified demand for such high-purity intermediates, as they accelerate the synthesis of targeted therapeutics for diseases like cancer and neurodegenerative disorders.

From a material science perspective, this compound’s pyridine and aldehyde functionalities make it an ideal candidate for designing metal-organic frameworks (MOFs) and luminescent materials. Its boron-containing structure also aligns with the rising interest in boron-based electronics, particularly in OLEDs and sensors. Users searching for "boronic acid derivatives for OLEDs" or "pyridine aldehydes in MOF synthesis" will find this compound highly relevant.

Quality control is paramount for CAS 848093-29-8, with analytical techniques like HPLC, NMR, and mass spectrometry ensuring its purity and stability. Suppliers often highlight its ≥98% purity to meet the stringent requirements of pharmaceutical GMP and academic research. Environmental and safety considerations are also addressed, as the compound is classified under standard laboratory handling protocols, avoiding hazards associated with reactive aldehydes or unstable boronic acids.

In summary, 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbaldehyde (CAS No. 848093-29-8) bridges multiple disciplines, from drug development to advanced materials. Its adaptability to green chemistry principles and compatibility with high-throughput screening methodologies position it as a staple in modern research. As interest in precision medicine and smart materials grows, this compound’s role is poised to expand, making it a focal point for innovation.